![molecular formula C11H14N2O4 B7579754 2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid](/img/structure/B7579754.png)
2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid, also known as PMY-2, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research.
Scientific Research Applications
2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid has shown potential in various scientific research applications, including cancer research and drug discovery. It has been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing cell proliferation. This compound has also been shown to enhance the activity of certain chemotherapy drugs, making it a promising candidate for combination therapy.
Mechanism of Action
2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid exerts its effects by inhibiting the activity of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the de novo pyrimidine synthesis pathway. By inhibiting DHODH, this compound disrupts the production of nucleotides required for DNA synthesis and cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit cell proliferation, and enhance the activity of chemotherapy drugs. This compound has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of 2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid is its selectivity for DHODH, which reduces the risk of off-target effects. However, this compound is not very soluble in water, which can make it difficult to work with in certain experiments. Additionally, this compound has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.
Future Directions
There are many potential future directions for 2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid research. One area of interest is the development of this compound as a cancer therapy. Further studies are needed to determine its safety and efficacy in animal models and eventually in clinical trials. Additionally, this compound could be further optimized to improve its solubility and pharmacokinetic properties. Finally, this compound could be used as a tool compound to study the role of DHODH in various biological processes.
Synthesis Methods
2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid is synthesized through a multistep process that involves the reaction of 2-(2-bromoacetyl)pyrrole with morpholine, followed by the addition of sodium hydride and 2-bromoacetic acid. The final product is purified through column chromatography and characterized using various spectroscopic techniques.
properties
IUPAC Name |
2-[4-(1H-pyrrole-2-carbonyl)morpholin-2-yl]acetic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O4/c14-10(15)6-8-7-13(4-5-17-8)11(16)9-2-1-3-12-9/h1-3,8,12H,4-7H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DORGRLDNRMPYJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1C(=O)C2=CC=CN2)CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.